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Compound of Interest

Compound Name:
2-((5-methyl-1H-1,2,4-triazol-3-

yl)sulfanyl)acetic acid

Cat. No.: B350316 Get Quote

General Workflow for In Vitro Screening
The initial phase of drug discovery involves a systematic process of screening, confirmation,

and preliminary characterization, often referred to as a screening cascade.[1][2] This workflow

is designed to efficiently identify promising "hit" compounds from a library of synthesized

molecules and eliminate those with undesirable properties early on, thus saving time and

resources.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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